Cas no 88529-86-6 (1H-1,2,3-Triazole-4-methanol, 1-(triphenylmethyl)-)

• Product Name: 1H-1,2,3-Triazole-4-methanol, 1-(triphenylmethyl)-
• CAS No: 88529-86-6
• MF: C₂₂H₁₉N₃O
• MW: 341.405764818192
• CID: 629711
• PubChem ID: 13471695
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-methanol, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(triphenylmethyl)-
• (1-trityltriazol-4-yl)methanol
• 1-trityl-1,2,3-triazol-4-yl-methanol
• 1-trityl-1,2,3-triazol-4-yl- methanol
• 1-trityl-1,2,3-triazol-4-ylmethanol
• SCHEMBL6465900
• 88529-86-6
• [1-(Triphenylmethyl)-1H-1,2,3-triazol-4-yl]methanol
• DTXSID70541672
• HTVHTRWLBOLTDS-UHFFFAOYSA-N

• Inchi： 1S/C22H19N3O/c26-17-21-16-25(24-23-21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-16,26H,17H2
• InChI Key： HTVHTRWLBOLTDS-UHFFFAOYSA-N
• SMILES： OCC1=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 341.152812238g/mol
• Monoisotopic Mass: 341.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds